Cas no 2171821-65-9 (2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(prop-2-yn-1-yl)formamido}acetic acid)
2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(prop-2-yn-1-yl)formamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(prop-2-yn-1-yl)formamido}acetic acid
- EN300-1494347
- 2171821-65-9
- 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
-
- Inchi: 1S/C27H28N2O5/c1-2-16-29(17-24(30)31)25(32)27(14-8-3-9-15-27)28-26(33)34-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1,4-7,10-13,23H,3,8-9,14-18H2,(H,28,33)(H,30,31)
- InChI Key: FZCQXPPKCPEUIB-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(N(CC#C)CC(=O)O)=O)CCCCC1)=O
Computed Properties
- Exact Mass: 460.19982200g/mol
- Monoisotopic Mass: 460.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 789
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 95.9Ų
2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(prop-2-yn-1-yl)formamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1494347-0.05g |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171821-65-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1494347-0.1g |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171821-65-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1494347-0.25g |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171821-65-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1494347-0.5g |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171821-65-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1494347-1.0g |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171821-65-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1494347-2.5g |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171821-65-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1494347-5.0g |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171821-65-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1494347-10.0g |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171821-65-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1494347-50mg |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171821-65-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1494347-100mg |
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-(prop-2-yn-1-yl)formamido}acetic acid |
2171821-65-9 | 100mg |
$2963.0 | 2023-09-28 |
2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(prop-2-yn-1-yl)formamido}acetic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(prop-2-yn-1-yl)formamido}acetic acid
2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(prop-2-yn-1-yl)formamido}acetic acid: A Comprehensive Overview
The compound with CAS No. 2171821-65-9, known as 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(prop-2-yn-1-yl)formamido}acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and an acetic acid moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.
Key Features and Structure
The molecule's structure is notable for its Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino group on the cyclohexane ring, which itself is connected to a formamide moiety. Additionally, the propargyl group (propargyl amine) adds another layer of functionality to the molecule. The acetic acid group at the end of the chain provides acidity and can participate in various chemical transformations.
Synthesis and Chemical Properties
The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, amide bond formations, and protection/deprotection steps. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. The compound exhibits good stability under mild conditions but can undergo various reactions depending on the functional groups involved.
Applications in Pharmaceutical Research
This compound has found significant applications in drug discovery and development. Its Fmoc group makes it an ideal candidate for peptide synthesis, where it can serve as a protective agent during solid-phase synthesis. Moreover, the presence of the propargyl group allows for click chemistry applications, enabling the construction of complex molecular architectures with high precision.
Recent studies have explored its use in designing bioactive molecules targeting specific diseases such as cancer and neurodegenerative disorders. For instance, researchers have utilized this compound to synthesize peptidomimetics that inhibit key enzymes involved in disease progression. Its ability to form stable amide bonds and participate in conjugation reactions makes it a valuable tool in medicinal chemistry.
Materials Science Applications
Beyond pharmaceuticals, this compound has shown promise in materials science. Its functional groups enable the formation of cross-linked polymers with unique mechanical and thermal properties. For example, researchers have employed this compound to create stimuli-responsive materials that can change their properties under external conditions such as temperature or pH changes.
Furthermore, its compatibility with click chemistry has led to its use in creating self-healing materials and advanced drug delivery systems. These applications highlight its versatility and potential for innovation across multiple disciplines.
Safety and Handling
While this compound is not classified as a hazardous material under normal conditions, proper handling procedures should be followed to ensure safety in laboratory settings. It is recommended to wear appropriate personal protective equipment (PPE), including gloves and goggles, when working with this compound. Storage should be done in a cool, dry place away from direct sunlight to maintain its stability.
Conclusion
In summary, 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(propargyl)formamido}acetic acid (CAS No. 2171821-65
2171821-65-9 (2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-(prop-2-yn-1-yl)formamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)